Cas no 168297-86-7 (2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-)

2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- structure
168297-86-7 structure
Product Name:2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-
CAS No:168297-86-7
MF:C8H15NO2
MW:157.210202455521
MDL:MFCD01321231
CID:839002
PubChem ID:24868258
Update Time:2025-09-24

2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)-
    • (4S)-5,5-dimethyl-4-propan-2-yl-1,3-oxazolidin-2-one
    • 2-Oxazolidinone,5,5-Dimethyl-4-(1-Methylethyl)-,(4S)-(9CI)
    • DTXSID40455313
    • (4S)-4-ISOPROPYL-5,5-DIMETHYL-1,3-OXAZOLIDIN-2-ONE
    • CS-0312038
    • BS-50983
    • 168297-86-7
    • SCHEMBL2369418
    • (S)-(-)-4-Isopropyl-5,5-dimethyl-2-oxazolidinone, 98%
    • (S)-4-Isopropyl-5,5-dimethyloxazolidin-2-one
    • (S)-(-)-4-Isopropyl-5,5-dimethyl-2-oxazolidinone
    • MFCD01321231
    • (4s)-4-isopropyl-5,5-dimethyloxazolidin-2-one
    • J-010443
    • AT25006
    • MDL: MFCD01321231
    • Inchi: 1S/C8H15NO2/c1-5(2)6-8(3,4)11-7(10)9-6/h5-6H,1-4H3,(H,9,10)/t6-/m0/s1
    • InChI Key: QICFUFOXXNIZFF-LURJTMIESA-N
    • SMILES: O1C(N[C@@H](C(C)C)C1(C)C)=O

Computed Properties

  • Exact Mass: 157.11035
  • Monoisotopic Mass: 157.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • Melting Point: 86-87 °C (lit.)
  • PSA: 38.33
  • Optical Activity: [α]22/D −47°, c = 1 in H2O

2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Security Information

2-Oxazolidinone, 5,5-dimethyl-4-(1-methylethyl)-, (4S)- Pricemore >>

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